4-[(4-butoxyphenyl)carbonyl]-5-(2,3-dimethoxyphenyl)-1-[3-(dimethylamino)propyl]-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C28H36N2O6
• Molecular Weight: 496.6 g/mol
• IUPAC Name: (4Z)-4-[(4-butoxyphenyl)-hydroxymethylidene]-5-(2,3-dimethoxyphenyl)-1-[3-(dimethylamino)propyl]pyrrolidine-2,3-dione
• InChI: InChI=1S/C28H36N2O6/c1-6-7-18-36-20-14-12-19(13-15-20)25(31)23-24(21-10-8-11-22(34-4)27(21)35-5)30(28(33)26(23)32)17-9-16-29(2)3/h8,10-15,24,31H,6-7,9,16-18H2,1-5H3/b25-23-
• InChI Key: JACHZLBPHHMBAT-BZZOAKBMSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCCN(C)C)C3=C(C(=CC=C3)OC)OC)/O
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN(C)C)C3=C(C(=CC=C3)OC)OC)O

Description

4-(4-BUTOXYBENZOYL)-5-(2,3-DIMETHOXYPHENYL)-1-[3-(DIMETHYLAMINO)PROPYL]-3-HYDROXY-2,5-DIHYDRO-1H-PYRROL-2-ONE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of 4-(4-BUTOXYBENZOYL)-5-(2,3-DIMETHOXYPHENYL)-1-[3-(DIMETHYLAMINO)PROPYL]-3-HYDROXY-2,5-DIHYDRO-1H-PYRROL-2-ONE involves multiple steps, each requiring specific reaction conditionsIndustrial production methods may involve the use of flow microreactors to enhance efficiency and sustainability .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4-(4-BUTOXYBENZOYL)-5-(2,3-DIMETHOXYPHENYL)-1-[3-(DIMETHYLAMINO)PROPYL]-3-HYDROXY-2,5-DIHYDRO-1H-PYRROL-2-ONE has several scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may be studied for its potential biological activity and interactions with various biomolecules. In medicine, it could be explored for its potential therapeutic effects .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved would depend on the specific context of its application .

Comparison with Similar Compounds

Similar compounds to 4-(4-BUTOXYBENZOYL)-5-(2,3-DIMETHOXYPHENYL)-1-[3-(DIMETHYLAMINO)PROPYL]-3-HYDROXY-2,5-DIHYDRO-1H-PYRROL-2-ONE include other pyrrolidine derivatives and compounds with similar functional groups. These compounds may share some chemical properties but differ in their specific applications and biological activities .